Cas no 10315-03-4 (4-Acetyl-4-phenylpiperidine hydrochloride)

• Product name: 4-Acetyl-4-phenylpiperidine hydrochloride
• CAS No: 10315-03-4
• MF: C₁₃H₁₈ClNO
• MW: 239.7411
• MDL: MFCD00039037
• CID: 206018
• PubChem ID: 87563012

4-Acetyl-4-phenylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-phenyl-4-piperidinyl)-, hydrochloride (1:1)
• 4-Acetyl-4-phenylpiperidine Hydrochloride
• 1-(4-Phenylpiperidin-4-yl)ethanone hydrochloride
• 1-(4-Phenyl-4-piperidinyl)-ethanone hydrochloride
• 1-(4-Phenylpiperidin-4-yl)ethan-1-one hydrochloride
• 4-ACETYL-4-PHENYLPIPERIDINE HCl
• 4-acetyl-4-phenylpiperidine, chloride
• 1-(4-Phenylpiperidin-4-yl)ethan-1-one HCl
• JYDHZOIDIWUHDB-UHFFFAOYSA-N
• NSC57803
• SBB003218
• VP80175
• Ethanone, 1-(4-phenyl-4-piperidinyl)-, hydrochloride (1:1)
• SB44046
• DTXSID50145672
• NS00087257
• J-000885
• Ethanone,1-(4-phenyl-4-piperidinyl)-,hydrochloride(1:1)
• AKOS015888192
• 4-Acetyl-4-phenylpiperidine hydrochloride, 98%
• SCHEMBL917775
• MFCD00039037
• 4-acetyl 4-phenyl piperidine hydrochloride
• 4-acetyl-4-phenyl-piperidine hydrochloride
• NSC-57803
• ETHYLPHENOXYACETATE
• 10315-03-4
• NSC 57803
• XW2M3XY4FY
• FT-0617402
• EINECS 233-694-0
• D88452
• CS-0314359
• 1-(4-phenylpiperidin-4-yl)ethanone;hydrochloride
• 1-(4-phenylpiperidin-4-yl)ethanonehydrochloride
• TS-03348
• A1570
• DB-040420
• ILIXCEOPJDISBX-UHFFFAOYSA-N
• 4-Acetyl-4-phenylpiperidine hydrochloride

• MDL： MFCD00039037
• Inchi： 1S/C13H17NO.ClH/c1-11(15)13(7-9-14-10-8-13)12-5-3-2-4-6-12;/h2-6,14H,7-10H2,1H3;1H
• InChI Key： JYDHZOIDIWUHDB-UHFFFAOYSA-N
• SMILES： Cl[H].O=C(C([H])([H])[H])C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 239.10800
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Beige powder
• Melting Point: 232-234 °C (lit.)
• Solubility: water: soluble(lit.)
• Water Partition Coefficient: almost transparency
• PSA: 29.10000
• LogP: 3.02760
• Solubility: Not available

4-Acetyl-4-phenylpiperidine hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

4-Acetyl-4-phenylpiperidine hydrochloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Acetyl-4-phenylpiperidine hydrochloride

4-Acetyl-4-phenylpiperidine Hydrochloride: A Comprehensive Overview

4-Acetyl-4-phenylpiperidine hydrochloride (CAS No. 10315-03-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as APP-HCl, is a derivative of piperidine and is characterized by its unique chemical structure, which includes an acetyl group and a phenyl ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable compound for various applications.

The chemical formula of 4-Acetyl-4-phenylpiperidine hydrochloride is C₁₂H₁₆ClNO, and its molecular weight is 227.72 g/mol. The compound is a white crystalline solid with a melting point of approximately 190-192°C. Its solubility in water is moderate, and it is soluble in organic solvents such as ethanol and methanol. These physical properties make it suitable for use in both laboratory research and industrial applications.

In the realm of medicinal chemistry, 4-Acetyl-4-phenylpiperidine hydrochloride has been studied for its potential therapeutic applications. Recent research has focused on its analgesic properties, which are attributed to its ability to interact with opioid receptors in the central nervous system. Studies have shown that this compound exhibits potent analgesic effects in animal models, suggesting its potential as a novel analgesic agent.

Beyond its analgesic properties, 4-Acetyl-4-phenylpiperidine hydrochloride has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 4-Acetyl-4-phenylpiperidine hydrochloride has been extensively studied to understand its behavior in biological systems. Research has shown that the compound is rapidly absorbed after oral administration and has a relatively short half-life, which may necessitate multiple dosing regimens for sustained therapeutic effects. Additionally, the compound undergoes extensive metabolism in the liver, primarily through oxidative pathways, leading to the formation of several metabolites.

In terms of safety and toxicity, preclinical studies have indicated that 4-Acetyl-4-phenylpiperidine hydrochloride has a favorable safety profile at therapeutic doses. However, higher doses can lead to adverse effects such as sedation and respiratory depression, which are common side effects associated with opioid-like compounds. These findings underscore the importance of careful dose optimization in clinical trials.

The clinical development of 4-Acetyl-4-phenylpiperidine hydrochloride is an ongoing process, with several Phase I and II trials currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been promising, with the compound demonstrating significant pain relief without severe side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In addition to its therapeutic applications, 4-Acetyl-4-phenylpiperidine hydrochloride has also found use in chemical synthesis as an intermediate for the preparation of more complex molecules. Its unique chemical structure makes it a valuable starting material for the synthesis of various pharmaceuticals and fine chemicals.

The synthesis of 4-Acetyl-4-phenylpiperidine hydrochloride involves several steps, including the reaction of 4-acetylpiperidine with phenylmagnesium bromide followed by acidification to form the hydrochloride salt. This multi-step process requires careful control of reaction conditions to ensure high yield and purity of the final product.

In conclusion, 4-Acetyl-4-phenylpiperidine hydrochloride (CAS No. 10315-03-4) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel analgesic and anti-inflammatory agent. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments in pain management and inflammatory diseases.